Cas no 898762-65-7 (Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone)

• Product Name: Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone
• CAS No: 898762-65-7
• MF: C₁₉H₂₈N₂O
• MW: 300.438425064087
• MDL: MFCD03842851
• CID: 1946403
• PubChem ID: 24725511
• Update Time: 2025-06-14

Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXYL 2-(4-METHYLPIPERAZINOMETHYL)PHENYL KETONE
• cyclohexyl-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• LogP
• CYCLOHEXYL 2-(4-METHYLPIPERAZIN-1-YLMETHYL)PHENYL KETONE
• 898762-65-7
• AKOS016021226
• DTXSID50643906
• MFCD03842851
• Cyclohexyl{2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone

• MDL： MFCD03842851
• Inchi： 1S/C19H28N2O/c1-20-11-13-21(14-12-20)15-17-9-5-6-10-18(17)19(22)16-7-3-2-4-8-16/h5-6,9-10,16H,2-4,7-8,11-15H2,1H3
• InChI Key： HLFJJTDDFOMVKO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC=C1CN1CCN(C)CC1)C1CCCCC1

Computed Properties

• Exact Mass: 300.22000
• Monoisotopic Mass: 300.220163521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.07280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone

Comprehensive Overview of Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898762-65-7)

Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898762-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a cyclohexyl group attached to a phenyl ketone moiety, further modified with a 4-methylpiperazinomethyl substituent. Its molecular complexity makes it a subject of interest for applications in drug discovery and material science.

The compound's CAS number 898762-65-7 serves as a unique identifier, ensuring precise classification in chemical databases. Researchers and industry professionals frequently search for this CAS number to access detailed physicochemical data, safety information, and synthetic protocols. The inclusion of a methylpiperazine group in its structure suggests potential bioactivity, aligning with current trends in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors, which are hot topics in modern drug development.

In recent years, the demand for high-purity ketone derivatives like Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone has surged, driven by advancements in catalysis and green chemistry. Users often inquire about its solubility, stability, and compatibility with common reagents, reflecting the growing emphasis on sustainable and efficient synthetic methodologies. The compound's aryl ketone backbone also positions it as a candidate for photoinitiators in polymer chemistry, a niche yet rapidly expanding field.

From a synthetic perspective, the 4-methylpiperazinomethyl side chain introduces challenges and opportunities in structure-activity relationship (SAR) studies. This aligns with frequent searches on platforms like Google and PubMed for "piperazine derivatives in medicinal chemistry" or "ketone functionalization techniques." Such queries underscore the compound's relevance in designing central nervous system (CNS) therapeutics, where lipophilicity and blood-brain barrier permeability are critical factors.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 898762-65-7, addressing common user questions about purity verification and structural elucidation. The compound's chromatographic behavior and spectral fingerprints are frequently discussed in academic forums, highlighting the need for standardized protocols in quality control.

Beyond pharmaceuticals, Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone finds exploratory use in material science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications resonate with trending searches on "advanced organic materials" and "MOF synthesis," reflecting interdisciplinary interest. Its electron-rich aromatic system and hydrogen-bonding capacity further enhance its utility in supramolecular chemistry.

In summary, Cyclohexyl 2-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898762-65-7) exemplifies the convergence of medicinal chemistry, catalysis, and material innovation. Its multifaceted applications and alignment with current research trends ensure its continued prominence in scientific literature and industrial workflows. Future studies may explore its structure-property relationships or optimize synthetic routes to meet the escalating demand for tailored organic building blocks.